Cas no 24683-22-5 (4-Hydroxy-2H-1,2-benzothiazine-3-carboxamide 1,1-Dioxide)

• Product Name: 4-Hydroxy-2H-1,2-benzothiazine-3-carboxamide 1,1-Dioxide
• CAS No: 24683-22-5
• MF: C₉H₈N₂O₄S
• MW: 240.235820770264
• CID: 1069916
• Update Time: 2023-08-03

4-Hydroxy-2H-1,2-benzothiazine-3-carboxamide 1,1-Dioxide Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2H-1,2-benzothiazine-3-carboxamide 1,1-Dioxide
• 1,1,4-trioxo-1,2,3,4-tetrahydro-1λ6-benzo[e][1,2]thiazine-3-carboxylic acid amide
• 4-hydroxy-1,1-dioxo-2H-1?^{6},2-benzothiazine-3-carboxamide

• Inchi： 1S/C9H8N2O4S/c10-9(13)7-8(12)5-3-1-2-4-6(5)16(14,15)11-7/h1-4,11-12H,(H2,10,13)
• InChI Key： KIRHSGGIMMTVPT-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(=C(C(N)=O)N1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 449
• Topological Polar Surface Area: 118

Experimental Properties

• Density: 1.673±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.9 g/l) (25 º C),